Boiling Point and Purification-Relevant Volatility Compared to Diethyl Pimelate
Diethyl-2-carbethoxypimelate exhibits a markedly lower boiling range (175–182 °C) than the simpler diester diethyl pimelate (252–255 °C at 760 mmHg, or 149 °C at 18 mmHg) , . This lower boiling point, likely measured under reduced pressure, facilitates vacuum distillation-based purification and reduces thermal degradation risk during solvent removal, a property not shared by the diester analog.
| Evidence Dimension | Boiling point (purification-relevant volatility) |
|---|---|
| Target Compound Data | 175–182 °C (pressure unspecified) |
| Comparator Or Baseline | Diethyl pimelate (CAS 2050-20-4): 252–255 °C at 760 mmHg or 149 °C at 18 mmHg |
| Quantified Difference | At least 70 °C lower than the atmospheric boiling point of diethyl pimelate; substantially lower than the reduced-pressure boiling point of the comparator when measured under comparable conditions. |
| Conditions | Boiling point range as reported by vendor Toronto Research Chemicals; comparator data from ChemicalBook and Aladdin Scientific. |
Why This Matters
Lower distillation temperature can reduce polymer formation and decomposition during purification, directly affecting yield and purity of the final synthetic intermediate.
